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Compound of Interest

Compound Name: Metacetamol

Cat. No.: B15613020 Get Quote

Essential Safety and Handling Guide for
Metacetamol
For researchers, scientists, and drug development professionals, adherence to strict safety

protocols is paramount when handling chemical compounds. This guide provides essential,

immediate safety and logistical information for the handling of Metacetamol (CAS 621-42-1), a

regioisomer of paracetamol.[1][2]

Chemical and Physical Properties

A clear understanding of the substance's properties is the first step in safe handling.
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Property Value

CAS Number 621-42-1[1][3][4][5][6]

Molecular Formula C8H9NO2[1][3][4][5]

Molecular Weight 151.17 g/mol [4]

Appearance Solid[3]

Melting Point 147 °C (296.6 °F)[6]

Solubility

Soluble in Ethanol (5 mg/ml), DMSO (30 mg/ml),

and DMF (30 mg/ml). Sparingly soluble in

aqueous buffers.[3][7]

Storage
Short term (days to weeks) at 0 - 4°C. Long

term (months to years) at -20°C.[4]

Hazard Identification and Personal Protective Equipment (PPE)

Metacetamol is classified as a hazardous substance. The primary hazards and recommended

PPE are outlined below.

GHS Hazard Statements:

H315: Causes skin irritation.[6]

H319: Causes serious eye irritation.[6]

H335: May cause respiratory irritation.[6]
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PPE Specification

Eye Protection Chemical safety goggles or a face shield.[8]

Hand Protection
Chemical-resistant gloves (e.g., nitrile rubber).

[8]

Body Protection
Laboratory coat or other protective clothing to

prevent skin contact.[8]

Respiratory Protection

A NIOSH-approved respirator is recommended,

particularly when handling the powder form to

prevent inhalation.[8]

Operational Plan: Step-by-Step Handling Protocol

Proper handling procedures are critical to minimize exposure and ensure a safe laboratory

environment.

Preparation Weighing and Transfer

Ensure clean, uncluttered workspace
Use chemical fume hood Dissolving

Handle in a designated area
Close container immediately after use Storage

Add solvent to weighed compound slowly
Label container appropriately Waste DisposalFollow recommended storage conditions

Click to download full resolution via product page

Caption: Standard workflow for handling Metacetamol.

Experimental Protocols

Stock Solution Preparation

To prepare a stock solution, Metacetamol, which is supplied as a solid, should be dissolved in

an organic solvent of choice such as ethanol, DMSO, or dimethyl formamide (DMF).[7] The

solvent should be purged with an inert gas.[7] For applications requiring an aqueous solution, it

is recommended to first dissolve Metacetamol in DMSO and then dilute with the aqueous

buffer.[7] It is advised not to store the aqueous solution for more than one day.[7]
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All waste materials must be disposed of in accordance with local, state, and federal

regulations.

Solid Waste

Liquid Waste

Decontamination

Collect in a labeled,
sealed container.

Collect in a labeled,
sealed container.

Wipe with damp cloth,
place in sealed container.

Follow institutional hazardous
material spill response.

Click to download full resolution via product page

Caption: Metacetamol disposal and decontamination procedures.

Emergency Procedures

In case of exposure, follow these first aid measures and seek immediate medical attention.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15613020?utm_src=pdf-body-img
https://www.benchchem.com/product/b15613020?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15613020?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Measures

Inhalation
Remove to fresh air. If not breathing, give

artificial respiration.[9][10]

Skin Contact

Wash off immediately with soap and plenty of

water while removing all contaminated clothing

and shoes.[10]

Eye Contact
Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes.[10]

Ingestion
Clean mouth with water. Do NOT induce

vomiting.[9][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling
Metacetamol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15613020#personal-protective-equipment-for-
handling-metacetamol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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